Cas no 3279-90-1 (6-bromo-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 6-bromo-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 3279-90-1
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD18266837
• CID: 303662
• PubChem ID: 14373281
• Update Time: 2025-06-12

6-bromo-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,4-dihydro-1H-quinolin-2-one
• 6-bromo-3,4-dihydroquinolin-2(1H)-one
• 2(1H)-Quinolinone,6-bromo-3,4-dihydro-
• 6-Bromo-1,2,3,4-tetrahydro-2-quinolinone "
• 6-Brom-3,4-dihydro-1H-chinolin-2-on
• 6-Bromo-1,2,3,4-tetrahydro-2-quinolinone
• 6-bromo-1,2,3,4-tetrahydroquinolin-2-one
• 6-Bromo-3,4-dihydro-1H quinolin-2-one
• 6-bromo-3,4-dihydrocarbostyril
• 6-Bromocarbostiryl
• 6-BROMO-3,4-DIHYDRO-2(1H)-QUINOLINONE
• MFCD03839832
• 6-bromo-1,2,3,4-tetrahydroquinol-2-one
• SY004486
• EN300-75119
• AKOS000195881
• BDBM261502
• BCP33713
• MQWZSSIUHXNNTM-UHFFFAOYSA-N
• Preparation of 1-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)benzyl)-2-oxo-1,2,3,4-tetrahydroquinoline-6-carboxamide
• A5860
• NG-0703
• US9708268, 5
• 6-bromo-1,2,3,4-tetrahydro-2-quinolinone, AldrichCPR
• AM803702
• J-518360
• Z299596072
• 2(1H)-Quinolinone, 6-bromo-3,4-dihydro-
• SB40598
• 6-bromo-3,4-dihydroquinolin-2-(1H)-one
• SCHEMBL99208
• 3279-90-1
• 6-Bromo-2-oxo-1,2,3,4-tetrahydroquinoline
• DTXSID80559546
• 6-Bromo-1 pound not2 pound not3 pound not4-Tetrahydro-2-quinolinone
• FT-0647377
• AC-893
• CS-D1588

• MDL： MFCD18266837
• Inchi： 1S/C9H8BrNO/c10-7-2-3-8-6(5-7)1-4-9(12)11-8/h2-3,5H,1,4H2,(H,11,12)
• InChI Key： MQWZSSIUHXNNTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(N2)=O

Computed Properties

• Exact Mass: 224.97900
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 170-172 °C
• Boiling Point: 376°C at 760 mmHg
• PSA: 29.10000
• LogP: 2.47180
• Sensitiveness: Light Sensitive

6-bromo-1,2,3,4-tetrahydroquinolin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P273
• Hazard Category Code： 36/37/38-52-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6-bromo-1,2,3,4-tetrahydroquinolin-2-one

Professional Introduction to 6-bromo-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 3279-90-1)

6-bromo-1,2,3,4-tetrahydroquinolin-2-one, with the chemical formula C₉H₉BrNO, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the tetrahydroquinoline class, which is well-documented for its role in various pharmacological applications. The presence of a bromine substituent at the 6-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery programs.

The CAS No. 3279-90-1 identifier is a standardized registration number assigned to this specific chemical entity, ensuring precise identification and differentiation from other compounds with similar structures. This numbering system is crucial for regulatory compliance, literature referencing, and laboratory documentation in chemical synthesis and research.

In recent years, 6-bromo-1,2,3,4-tetrahydroquinolin-2-one has been extensively studied for its pharmacological potential. Tetrahydroquinoline derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom in this compound enhances its interaction with biological targets by increasing electrophilicity and facilitating further chemical modifications. This feature has made it a preferred building block in the synthesis of more complex molecules designed to modulate specific enzymatic pathways or receptor binding interactions.

One of the most compelling aspects of 6-bromo-1,2,3,4-tetrahydroquinolin-2-one is its utility in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can block tumor growth and progression. The brominated tetrahydroquinoline scaffold provides a rigid core that can be fine-tuned through structural modifications to achieve high-affinity binding to target kinases. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, which are overactive in many solid tumors.

The synthesis of 6-bromo-1,2,3,4-tetrahydroquinolin-2-one typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation at the desired position. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution or direct bromination methods. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups or to construct more complex derivatives efficiently.

In the realm of medicinal chemistry, the versatility of 6-bromo-1,2,3,4-tetrahydroquinolin-2-one lies in its ability to serve as a precursor for numerous bioactive compounds. Researchers have leveraged this scaffold to develop novel therapeutic agents targeting various diseases. For example, modifications at the 2-position and 7-position have led to compounds with enhanced binding affinity to specific protein targets. These modifications often involve introducing nitrogen-containing heterocycles or other functional groups that can further optimize pharmacokinetic properties such as solubility and metabolic stability.

The growing interest in 6-bromo-1,2,3,4-tetrahydroquinolin-2-one is also driven by its potential applications in treating neurological disorders. Emerging research suggests that tetrahydroquinoline derivatives may modulate neurotransmitter systems involved in conditions like Alzheimer's disease and Parkinson's disease. The bromine substituent allows for selective derivatization aimed at enhancing penetration through the blood-brain barrier while minimizing off-target effects. This makes it an attractive candidate for further exploration in neuropharmacological research.

From a computational chemistry perspective, virtual screening methods have been employed to identify promising derivatives of 6-bromo-1,2,3,4-tetrahydroquinolin-2-one based on their predicted binding affinities to biological targets. Molecular docking simulations have revealed that small changes in the scaffold can significantly alter binding interactions with proteins such as kinases and transcription factors. These computational approaches complement experimental efforts by providing rapid screening of large libraries of compounds before synthesizing promising candidates.

The industrial significance of 6-bromo-1,2,3,4-tetrahydroquinolin-2-one cannot be overstated. Pharmaceutical companies invest heavily in developing synthetic routes that are scalable and cost-effective for producing this compound on an industrial scale. Continuous flow chemistry has emerged as a promising technique for synthesizing complex heterocycles like this one under controlled conditions with high yields and minimal waste generation. Such advancements not only improve efficiency but also align with global sustainability goals by reducing environmental impact.

Regulatory considerations play a crucial role in the development and commercialization of drugs derived from 6-bromo-1,2,3,4-tetrahydroquinolin-2-one. Regulatory agencies require extensive preclinical data demonstrating safety and efficacy before approving new drug candidates for human use. This includes toxicology studies to assess potential side effects at various exposure levels as well as pharmacokinetic studies to understand how the compound is absorbed metabolized excreted by the body.

The future directions for research on 6-bromo-1，2，3，4-tetrahydroquinolin - 2 - one are promising and multifaceted。One area of focus is exploring its potential as an intermediate in synthesizing antiviral agents。The structural features of tetrahydroquinoline derivatives make them attractive candidates for inhibiting viral proteases or integrases，which are essential enzymes for viral replication。By designing molecules that disrupt these enzymatic processes，scientists hope to develop treatments that can effectively combat emerging viral threats。

Conclusion

Overall, 6 - bromo - 1， 2 ， 3 ， 4 - tetrahy dro quinol ine - 22 - one ( CAS No . 32 79 -90 - 1) represents an important compoun d with significant pharmacological potential 。 Its versatility as a scaffold for drug discovery ， coupled with recent advances i n synthetic methodologies ， positions it as a valuable asset i n medicinal chemistry research 。 As our understanding o f biological pathways continues t o expand ， so too will t he applications o f t his remarkable heterocyclic compound . Continued investigation into its derivatives promises t o yield novel therapeutic agents that could address some o f today ' s most pressing medical challenges .